N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide

• IUPAC Name: 4-(benzenesulfonyl)-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)butanamide
• InChI: InChI=1S/C19H20N2O5S2/c1-25-14-10-11-15(26-2)18-17(14)21-19(27-18)20-16(22)9-6-12-28(23,24)13-7-4-3-5-8-13/h3-5,7-8,10-11H,6,9,12H2,1-2H3,(H,20,21,22)
• InChI Key: JZZMOPFEGHUZCW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)CCCS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H20N2O5S2
• Molecular Weight: 420.5 g/mol

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide, also known as DMXAA, is a small molecule that has gained attention due to its potential as an anti-cancer agent. It was first discovered in the 1990s and has since been the subject of extensive research.

Scientific Research Applications

Microwave-Assisted Synthesis and Antimicrobial Activity

A study conducted by Raval, Naik, and Desai (2012) demonstrates the application of a similar compound in antimicrobial activity. They synthesized a variety of compounds using microwave irradiation, which showed significant antibacterial and antifungal activities. This research highlights the potential of N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide derivatives in developing antimicrobial agents (Raval, Naik, & Desai, 2012).

Inhibitor Design for Herbicidal Activity

Ren et al. (2000) described the creation of biophore models and synthesis of related compounds for herbicidal activity. Their work included the synthesis of compounds like N-phenylsulfonyl-N'-(thiadiazol-2-yl) oxamides, indicating the agricultural applications of similar chemical structures. This suggests potential uses of N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide in herbicide development (Ren et al., 2000).

Development of CDK2 Inhibitors for Cancer Therapy

Vulpetti et al. (2006) focused on the discovery of CDK2 inhibitors for cancer therapy, using compounds similar to N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-(phenylsulfonyl)butanamide. Their research involved structure-based drug design, suggesting the potential of such compounds in the development of cancer treatment drugs (Vulpetti et al., 2006).

Synthesis of Functionalized Thiazoles

Bondock et al. (2013) explored the synthesis of functionalized 2-(hetaryl)thiazoles, which are structurally related to the compound . Their work contributes to the understanding of the synthesis process and potential applications in various fields, such as pharmaceuticals and agrochemicals (Bondock et al., 2013).

Synthesis of Azoles with Anticonvulsant Agents

Farag et al. (2012) synthesized derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety, which showed significant anticonvulsive effects. This research suggests the potential use of related compounds in developing treatments for neurological disorders (Farag et al., 2012).